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Compound of Interest

Compound Name: Nifekalant

Cat. No.: B1678771 Get Quote

This guide provides crucial procedural information for researchers, scientists, and drug

development professionals on the safe handling and disposal of Nifekalant. Adherence to

these protocols is essential to ensure laboratory safety and minimize exposure risk.

Nifekalant hydrochloride is classified as a Class III antiarrhythmic agent.[1][2][3] According to

its Safety Data Sheet (SDS), it is harmful if swallowed, in contact with skin, or if inhaled.[4]

Therefore, stringent safety measures must be observed throughout the handling and disposal

process.

Quantitative Safety and Chemical Data
The following table summarizes key quantitative data for Nifekalant hydrochloride, providing

essential information for risk assessment and handling.
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Property Data Reference

Chemical Name

6-[[2-[(2-hydroxyethyl)[3-(4-

nitrophenyl)propyl]amino]ethyl]

amino]-1,3-dimethyl-

2,4(1H,3H)-pyrimidinedione,

monohydrochloride

[1]

Synonyms MS-551 [1][3]

Molecular Formula C₁₉H₂₇N₅O₅ • HCl [1]

Formula Weight 441.9 g/mol [1]

Appearance
Cream-colored crystalline

powder
[3][4]

Purity ≥98% [1][3]

Storage Temperature -20°C for long-term storage [1]

Hazard Statements

H302: Harmful if

swallowedH312: Harmful in

contact with skinH332: Harmful

if inhaled

[4]

Occupational Exposure Limits

(OELs)

No established occupational

exposure limit values have

been found.

[4]

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is mandatory to prevent dermal, ocular, and respiratory

exposure. The following equipment must be worn when handling Nifekalant, particularly when

working with the powdered form which can be easily aerosolized.

Respiratory Protection: For operations that may generate dust or aerosols, such as weighing

or preparing solutions, an appropriate respirator is necessary. Surgical masks do not offer

adequate protection from chemical dust.[5]
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Eye and Face Protection: Use chemical safety goggles or a face shield tested and approved

under government standards such as NIOSH (US) or EN 166 (EU).[4] Eyeglasses alone are

insufficient.[5]

Hand Protection: Wear two pairs of powder-free, disposable chemotherapy-rated gloves.[6]

[7][8] Gloves must be inspected for integrity before use.[4] The outer glove should be

removed immediately after handling the compound, and both pairs should be changed

regularly (e.g., every 30 minutes) or if contamination is suspected.[5][7] Use proper glove

removal technique to avoid skin contact.[4]

Body Protection: A disposable, low-permeability gown with a solid front, long sleeves, and

tight-fitting cuffs is required.[7][8] All disposable PPE should not be reused.[8]

Operational and Disposal Plan
A systematic approach to handling and disposal minimizes risk. The following step-by-step

procedures provide a clear workflow for laboratory operations involving Nifekalant.

Experimental Workflow: From Receipt to Disposal
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Preparation & Handling

Waste Management & Disposal
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Perform Experiment
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Place in Labeled Hazardous Waste Bag

Liquid Waste:
Collect in a Labeled, Sealed
Hazardous Waste Container

Empty Original Container:
Triple rinse, collect rinsate as

hazardous waste. Deface label.

Arrange for Pickup by
Environmental Health & Safety (EHS)

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Nifekalant.
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Step-by-Step Handling Protocol
Preparation: Before handling, designate a specific area for working with Nifekalant. Ensure

a chemical fume hood or other ventilated enclosure is available for weighing and solution

preparation to avoid inhaling dust.[4]

Donning PPE: Put on all required PPE as described above before entering the designated

handling area.

Handling:

When handling the solid compound, use techniques that minimize dust creation.

After handling, wash hands thoroughly with soap and water, even after wearing gloves.[4]

Wash any contaminated clothing before reuse.[4]

In Case of Accidental Release:

Evacuate personnel from the immediate area.

Avoid breathing any dust.[4]

Wearing full PPE, carefully sweep or shovel the spilled solid material into a suitable,

closed container for disposal without creating dust.[4]

Prevent spillage from entering drains.[4]

Disposal Protocol
Proper disposal is critical to prevent environmental contamination and ensure safety. All waste

materials contaminated with Nifekalant must be treated as hazardous waste.

Waste Segregation:

Solid Waste: All contaminated disposable items, including gloves, gowns, bench paper,

and consumables, must be collected in a clearly labeled hazardous chemical waste

container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1678771?utm_src=pdf-body
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717987200000007504084876823870095/N3422_MSDS.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717987200000007504084876823870095/N3422_MSDS.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717987200000007504084876823870095/N3422_MSDS.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717987200000007504084876823870095/N3422_MSDS.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717987200000007504084876823870095/N3422_MSDS.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717987200000007504084876823870095/N3422_MSDS.pdf
https://www.benchchem.com/product/b1678771?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liquid Waste: Unused solutions or liquid waste containing Nifekalant should be collected

in a dedicated, sealed, and clearly labeled hazardous waste container.

Empty Containers: The original Nifekalant container is considered hazardous waste. It

should be triple-rinsed with a suitable solvent, with the rinsate collected as hazardous

liquid waste.[9] The label on the empty container should be defaced before disposal.

Final Disposal: All hazardous waste must be disposed of through your institution's

Environmental Health and Safety (EHS) office in accordance with federal, state, and local

regulations.[10][11] Do not dispose of Nifekalant or its containers in the regular trash or

down the sewer.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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